4-Bromobutyryl Chloride

• CAS No.: 927-58-2
• Product Name: 4-Bromobutyryl Chloride
• Molecular Formula: C4H6BrClO
• Molecular Weight: 185.45 g/mol
• IUPAC Name: 4-bromobutanoyl chloride
• Standard InChI: InChI=1S/C4H6BrClO/c5-3-1-2-4(6)7/h1-3H2
• Standard InChIKey: LRTRXDSAJLSRTG-UHFFFAOYSA-N
• SMILES: C(CC(=O)Cl)CBr
• Canonical SMILES: C(CC(=O)Cl)CBr
• Appearance: clear colorless to slightly yellow
• Boiling Point: 101 °C37 mm Hg
• Density: 1.60 g/mL at 20 °C
• Description: 4-Bromobutyryl Chloride is used as a reagent in the synthesis of Bepotastine which is a histamine H1 receptor antagonist. 4-Bromobutyryl Chloride is also used in the preparation of fimbrolide-nitric oxide donor hybrids as potential antimicrobial agents.
• Purity: 95%
• Synonyms: 4-Bromobutanoic Acid Chloride; 4-Bromobutanoyl Chloride; 4-Bromobutyroylic Chloride; γ-Bromobutyryl Chloride; ω-Bromobutanoyl Chloride
• Reference: 1. Ha, T.H., et al.: B. Kor. Chem. Soc., 34, 549 (2013); Kutty, S.K., et al.: J. Med. Chem., 56, 9517 (2013); ; 2. Gelman, F., Lewis, K. & Klibanov, A.M. Drastically lowering the titer of waterborne bacteriophage PRD1 by exposure to immobilized hydrophobic polycations. Biotechnology Letters 26, 1695–1700 (2004).
• PubChem Compound: 70225
• Last Modified: Nov 11 2021